Cas no 892591-96-7 (2-{[(pyridin-2-yl)methyl]amino}butan-1-ol)

• Product Name: 2-{[(pyridin-2-yl)methyl]amino}butan-1-ol
• CAS No: 892591-96-7
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 1086680
• PubChem ID: 4712765
• Update Time: 2025-05-26

2-{[(pyridin-2-yl)methyl]amino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((Pyridin-2-ylmethyl)amino)butan-1-ol
• 2-(pyridin-2-ylmethylamino)butan-1-ol
• 2-[(pyridin-2-ylmethyl)amino]butan-1-ol
• 2-[(pyridin-2-ylmethyl)amino]butan-1-ol(SALTDATA: HCl)
• 2-{[(pyridin-2-yl)methyl]amino}butan-1-ol
• AKOS000285044
• starbld0017146
• 892591-96-7
• EN300-169144
• DTXSID80405751
• STK511426

• MDL： MFCD07412968
• Inchi： 1S/C10H16N2O/c1-2-9(8-13)12-7-10-5-3-4-6-11-10/h3-6,9,12-13H,2,7-8H2,1H3
• InChI Key： FWMIVMPEGRQSPH-UHFFFAOYSA-N
• SMILES： OCC(CC)NCC1C=CC=CN=1

Computed Properties

• Exact Mass: 180.12600
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.049
• Boiling Point: 317.9°C at 760 mmHg
• Flash Point: 146°C
• Refractive Index: 1.528
• PSA: 45.15000
• LogP: 1.33300

Additional information on 2-{[(pyridin-2-yl)methyl]amino}butan-1-ol

Recent Advances in the Study of 2-{[(pyridin-2-yl)methyl]amino}butan-1-ol (CAS: 892591-96-7)

The compound 2-{[(pyridin-2-yl)methyl]amino}butan-1-ol (CAS: 892591-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and amino alcohol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 2-{[(pyridin-2-yl)methyl]amino}butan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that minimizes byproducts and enhances scalability. The researchers employed a reductive amination strategy, which proved to be both cost-effective and environmentally friendly, addressing some of the challenges associated with large-scale production.

Pharmacological evaluations have revealed that 2-{[(pyridin-2-yl)methyl]amino}butan-1-ol exhibits notable activity as a modulator of certain neurotransmitter receptors. Specifically, it has been found to interact with GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. In vitro and in vivo studies have shown that the compound can cross the blood-brain barrier effectively, a critical factor for central nervous system (CNS) therapeutics.

Another significant finding comes from a recent preclinical study investigating the compound's anti-inflammatory properties. Researchers observed that 2-{[(pyridin-2-yl)methyl]amino}butan-1-ol inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This suggests its potential utility in treating inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable safety profile, with no significant cytotoxicity observed at therapeutic concentrations.

In addition to its therapeutic potential, the molecular structure of 2-{[(pyridin-2-yl)methyl]amino}butan-1-ol has been the subject of computational modeling studies. Density functional theory (DFT) calculations have provided insights into its electronic properties and binding affinities, which are crucial for rational drug design. These computational approaches have been complemented by X-ray crystallography studies, which have elucidated the compound's three-dimensional conformation and interactions with biological targets.

Despite these advancements, challenges remain in the development of 2-{[(pyridin-2-yl)methyl]amino}butan-1-ol as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores the compound's versatility and potential across multiple therapeutic areas.

In conclusion, 2-{[(pyridin-2-yl)methyl]amino}butan-1-ol (CAS: 892591-96-7) represents a promising candidate for further drug development. Its diverse pharmacological activities, coupled with advances in synthesis and structural characterization, make it a molecule of significant interest in the chemical biology and pharmaceutical communities. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic applications.